Benzoquinoneacetic acid Benzoquinoneacetic acid Benzoquinoneacetic acid, also known as BQA, belongs to the class of organic compounds known as p-benzoquinones. These are benzoquinones where the two C=O groups are attached at the 1- and 4-positions, respectively. Benzoquinoneacetic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Benzoquinoneacetic acid is a potentially toxic compound.
Benzoquinoneacetic acid is a member of p-quinones and a member of benzoquinones.
Brand Name: Vulcanchem
CAS No.: 10275-07-7
VCID: VC20964047
InChI: InChI=1S/C8H6O4/c9-6-1-2-7(10)5(3-6)4-8(11)12/h1-3H,4H2,(H,11,12)
SMILES: C1=CC(=O)C(=CC1=O)CC(=O)O
Molecular Formula: C8H6O4
Molecular Weight: 166.13 g/mol

Benzoquinoneacetic acid

CAS No.: 10275-07-7

Cat. No.: VC20964047

Molecular Formula: C8H6O4

Molecular Weight: 166.13 g/mol

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Benzoquinoneacetic acid - 10275-07-7

Specification

Description Benzoquinoneacetic acid, also known as BQA, belongs to the class of organic compounds known as p-benzoquinones. These are benzoquinones where the two C=O groups are attached at the 1- and 4-positions, respectively. Benzoquinoneacetic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Benzoquinoneacetic acid is a potentially toxic compound.
Benzoquinoneacetic acid is a member of p-quinones and a member of benzoquinones.
CAS No. 10275-07-7
Molecular Formula C8H6O4
Molecular Weight 166.13 g/mol
IUPAC Name 2-(3,6-dioxocyclohexa-1,4-dien-1-yl)acetic acid
Standard InChI InChI=1S/C8H6O4/c9-6-1-2-7(10)5(3-6)4-8(11)12/h1-3H,4H2,(H,11,12)
Standard InChI Key RAPRJRLALQKSHB-UHFFFAOYSA-N
SMILES C1=CC(=O)C(=CC1=O)CC(=O)O
Canonical SMILES C1=CC(=O)C(=CC1=O)CC(=O)O

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